Cas no 104575-34-0 (Benzoic acid,3,4,5-tris(acetyloxy)-, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester)

• Product Name: Benzoic acid,3,4,5-tris(acetyloxy)-, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester
• CAS No: 104575-34-0
• MF: C₁₉H₁₉N₃O₁₀
• MW: 449.368265390396
• CID: 175352
• PubChem ID: 149336
• Update Time: 2025-04-19

Benzoic acid,3,4,5-tris(acetyloxy)-, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,4,5-tris(acetyloxy)-, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester
• 2-(2-methyl-5-nitroimidazol-1-yl)ethyl 3,4,5-triacetyloxybenzoate
• 104575-34-0
• 2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethyl 3,4,5-tris(acetyloxy)benzoate
• Benzoic acid, 3,4,5-tris(acetyloxy)-, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester
• DTXSID80146576
• CHEMBL39114

• Inchi： 1S/C19H19N3O10/c1-10-20-9-17(22(27)28)21(10)5-6-29-19(26)14-7-15(30-11(2)23)18(32-13(4)25)16(8-14)31-12(3)24/h7-9H,5-6H2,1-4H3
• InChI Key： QVPVOHFTLQBVHC-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(=C(C=1)OC(C)=O)OC(C)=O)OC(C)=O)=O)CCN1C(=CN=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 449.10707
• Monoisotopic Mass: 449.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 169Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 664.1°C at 760 mmHg
• Flash Point: 355.4°C
• Refractive Index: 1.59
• PSA: 166.16
• LogP: 2.25580